Cas no 1289387-48-9 (1-(3,4-Dichloro-benzyl)-piperidin-3-ylamine hydrochloride)

• Product Name: 1-(3,4-Dichloro-benzyl)-piperidin-3-ylamine hydrochloride
• CAS No: 1289387-48-9
• MF: C₁₂H₁₇Cl₃N₂
• MW: 295.635780096054
• CID: 2166577
• Update Time: 2025-05-20

1-(3,4-Dichloro-benzyl)-piperidin-3-ylamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-Dichloro-benzyl)-piperidin-3-ylamine hydrochloride
• 1-(3,4-Dichlorobenzyl)piperidin-3-amine hydrochloride
• SBB074615
• 1-(3,4-Dichlorobenzyl)piperidin-3-ylamine hydrochloride
• 1-[(3,4-dichlorophenyl)methyl]-3-piperidylamine, chloride

• Inchi： 1S/C12H16Cl2N2.ClH/c13-11-4-3-9(6-12(11)14)7-16-5-1-2-10(15)8-16;/h3-4,6,10H,1-2,5,7-8,15H2;1H
• InChI Key： TVIOJVBPTATZDI-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)CN1CCCC(C1)N)Cl.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 225
• Topological Polar Surface Area: 29.3

1-(3,4-Dichloro-benzyl)-piperidin-3-ylamine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(3,4-Dichloro-benzyl)-piperidin-3-ylamine hydrochloride

1-(3,4-Dichloro-benzyl)-piperidin-3-ylamine hydrochloride: A Comprehensive Overview

The compound 1-(3,4-Dichloro-benzyl)-piperidin-3-ylamine hydrochloride (CAS No. 1289387-48-9) is a highly specialized chemical entity with significant applications in various scientific and industrial domains. This compound is characterized by its unique structural features, which include a piperidine ring substituted with a dichlorobenzyl group and an amine functionality. The presence of the hydrochloride counterion further enhances its stability and solubility properties, making it a valuable component in research and development settings.

Recent advancements in synthetic chemistry have enabled the precise synthesis of 1-(3,4-Dichloro-benzyl)-piperidin-3-ylamine hydrochloride, leveraging cutting-edge methodologies such as Suzuki coupling and Stille coupling reactions. These techniques not only ensure high yields but also allow for fine-tuning of the compound's stereochemistry, which is critical for its intended applications. The compound's structure has been extensively studied using advanced spectroscopic techniques, including NMR and X-ray crystallography, providing insights into its conformational flexibility and intermolecular interactions.

One of the most notable applications of 1-(3,4-Dichloro-benzyl)-piperidin-3-ylamine hydrochloride lies in its role as an intermediate in the synthesis of bioactive molecules. Researchers have demonstrated its potential as a precursor for developing novel pharmaceutical agents targeting various disease states, including cancer and neurodegenerative disorders. For instance, recent studies have highlighted its ability to modulate key cellular pathways involved in apoptosis and cell proliferation, underscoring its therapeutic potential.

In addition to its pharmacological applications, 1-(3,4-Dichloro-benzyl)-piperidin-3-ylamine hydrochloride has found utility in materials science. Its unique electronic properties make it a promising candidate for use in organic electronics and optoelectronic devices. Recent investigations have explored its role as a building block for constructing advanced materials with tailored electronic characteristics, paving the way for innovative applications in flexible electronics and photovoltaic technologies.

The synthesis of 1-(3,4-Dichloro-benzyl)-piperidin-3-ylamine hydrochloride involves a multi-step process that begins with the preparation of the dichlorobenzyl chloride intermediate. This intermediate undergoes nucleophilic substitution with piperidine derivatives to yield the desired product. The reaction conditions are meticulously optimized to ensure high purity and yield, reflecting the compound's importance in both academic and industrial research.

From an environmental standpoint, the compound's eco-friendliness has been a topic of recent interest. Studies have shown that 1-(3,4-Dichloro-benzyl)-piperidin-3-ylamine hydrochloride exhibits low toxicity to aquatic organisms under standard testing conditions. This finding is particularly significant given its potential use in large-scale industrial processes where environmental impact is a critical consideration.

In conclusion, 1-(3,4-Dichloro-benzyl)-piperidin-3-ylamine hydrochloride stands out as a versatile and valuable chemical entity with diverse applications across multiple disciplines. Its unique structural features, combined with advancements in synthetic methodologies and application-oriented research, position it as a key player in contemporary scientific exploration. As ongoing studies continue to uncover new facets of its properties and potential uses, this compound is poised to make even greater contributions to scientific progress.